Cas no 313395-90-3 (3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide
• CAS No: 313395-90-3
• MF: C₁₇H₁₀ClN₃O₄S₂
• MW: 419.861999988556
• CID: 6124095
• PubChem ID: 3602318
• Update Time: 2025-06-10

3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide
• 313395-90-3
• AKOS024576013
• F0359-0167
• 3-chloro-N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide
• SR-01000424780-1
• SR-01000424780

• Inchi： 1S/C17H10ClN3O4S2/c1-25-10-6-8(21(23)24)7-12-14(10)19-17(27-12)20-16(22)15-13(18)9-4-2-3-5-11(9)26-15/h2-7H,1H3,(H,19,20,22)
• InChI Key： XEROAHXWCKRUJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2=NC3C(=CC(=CC=3S2)[N+](=O)[O-])OC)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 418.9801258g/mol
• Monoisotopic Mass: 418.9801258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 154Ų

Additional information on 3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide

Introduction to 3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide (CAS No. 313395-90-3) and Its Emerging Applications in Chemical Biology

3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide, identified by the CAS number 313395-90-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the benzothiophene and benzothiazole classes, which are well-documented for their broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, a methoxy group, a nitro group, and an amide moiety, contributes to its versatile reactivity and potential therapeutic applications.

The compound’s core structure consists of a benzothiophene ring fused with a benzothiazole moiety, which is further modified by the aforementioned functional groups. The chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide moiety is particularly noteworthy, as it introduces both electrophilic and nucleophilic sites that can participate in diverse chemical reactions. This structural arrangement makes it an attractive candidate for drug discovery and development, particularly in the context of targeting intricate biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The benzothiophene and benzothiazole scaffolds are known for their ability to interact with biological targets such as enzymes and receptors, often leading to potent and selective pharmacological effects. In particular, the nitro group in the 4-methoxy-6-nitro-1,3-benzothiazol-2-yl part of the molecule can be reduced to an amine under specific conditions, potentially generating new derivatives with altered biological properties. This redox chemistry has been exploited in various drug development strategies to modulate receptor activity or enzyme inhibition.

One of the most compelling aspects of 3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide is its potential as a precursor for synthesizing more complex molecules. The amide functionality provides a handle for further derivatization via techniques such as coupling reactions with amino acids or other nitrogen-containing compounds. Such modifications can lead to the development of peptidomimetics or novel small-molecule inhibitors with enhanced pharmacokinetic profiles. Additionally, the presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups allows for fine-tuning of the compound’s electronic properties, which can influence its binding affinity and metabolic stability.

In the realm of oncology research, heterocyclic compounds like 3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide have shown promise as inhibitors of key signaling pathways involved in cancer cell proliferation and survival. For instance, studies have demonstrated that benzothiophene derivatives can modulate tyrosine kinase activity, which is often dysregulated in tumors. The chloro substituent may enhance binding interactions with target proteins by participating in halogen bonding or dipole-dipole interactions, while the nitro group can serve as a scaffold for generating reactive intermediates that disrupt cancer cell metabolism.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening techniques to identify promising candidates like 3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide. Molecular docking studies have suggested that this compound may interact with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are implicated in inflammation and pain management. Furthermore, its structural features align well with those of known antiviral agents, raising the possibility of repurposing it for emerging infectious diseases.

From a synthetic chemistry perspective, 3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide exemplifies the sophistication achievable through multi-step organic synthesis. The integration of benzothiophene and benzothiazole moieties requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Advances in catalytic methods have enabled more efficient routes to these complex scaffolds, reducing reliance on hazardous reagents and improving sustainability in drug production.

The growing interest in 3-chloro-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-y)]l)-1-benzo]thi]phene]-[carb]oxa[mide] underscores its potential as a building block for next-generation therapeutics. By leveraging its unique structural attributes—such as redox-active functional groups and tunable electronic properties—researchers aim to develop drugs that are not only effective but also possess improved safety profiles. As computational modeling tools become more sophisticated and high-resolution structural data becomes more accessible through techniques like X-ray crystallography or NMR spectroscopy,the rational design of derivatives like this one will continue to advance at an accelerated pace.

In conclusion, 3-chloro-N-(4-methoxy--6-nitro--1, 3--benzot]hi]azol--[2--y]l]-[benzot]hi]phene]-[carb]oxa[mide] (CAS No.-- 31--3395--90--33) represents a promising candidate for further exploration in chemical biology and drug discovery.* Its complex structure,* versatile functionalization possibilities,* *and alignment with current pharmacological targets make it* an exciting subject for future research.* As our understanding*of molecular interactions deepens,* so too will our ability*to harness compounds like this one*for therapeutic benefit.* The intersection*of organic synthesis,* computational chemistry,*and biological research*continues*to pave*the way*for innovative approaches*to addressing global health challenges.*